Cas no 897454-85-2 (3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897454-85-2
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5478899
• Update Time: 2025-10-29

3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[2-[[5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]benzamide
• 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C22H25N3O4S/c1-14-5-7-15(8-6-14)17-13-24-22(25-17)30-10-9-23-21(26)16-11-18(27-2)20(29-4)19(12-16)28-3/h5-8,11-13H,9-10H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key： UVSLZRBQXFQLSD-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(C)C=C2)=CN=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

Introduction to 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No. 897454-85-2)

3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 897454-85-2, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications. The intricate molecular framework of this compound, characterized by a benzamide core substituted with multiple functional groups, positions it as a candidate for exploring novel pharmacological mechanisms.

The structural composition of 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide is highly intriguing. It features a benzene ring substituted with three methoxy groups at the 3, 4, and 5 positions, which enhances its lipophilicity and potential for membrane interaction. The presence of an amide group at the nitrogen position further contributes to its versatility in biological interactions. Additionally, the ethyl chain extending from the amide nitrogen is terminated with a sulfanyl group attached to an imidazole ring, which is further linked to a phenyl ring. This complex arrangement suggests multiple sites for interaction with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in compounds that incorporate imidazole and sulfanyl functionalities due to their reported bioactivity in various therapeutic areas. Imidazole derivatives are well-known for their role in enzyme inhibition and receptor binding, while sulfanyl groups often enhance solubility and metabolic stability. The combination of these features in 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide makes it a compelling candidate for further exploration.

Current research in pharmaceutical chemistry increasingly focuses on identifying molecules that can modulate key biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide align well with these goals. For instance, the benzamide moiety is known to interact with proteases and other enzymes involved in disease progression. The methoxy groups may enhance binding affinity through hydrophobic interactions, while the imidazole-sulfanyl chain could provide specific recognition sites on target proteins or nucleic acids.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The presence of multiple substituents allows for extensive structural modifications through synthetic chemistry techniques such as Suzuki-Miyaura cross-coupling reactions or nucleophilic substitutions. These modifications can be tailored to optimize pharmacokinetic properties like solubility and bioavailability while maintaining or enhancing biological activity.

The benzene ring with three methoxy substituents (3,4,5-trimethoxybenzene) is particularly noteworthy due to its electron-donating nature, which can influence the reactivity of adjacent functional groups. This feature may be exploited to fine-tune interactions with biological targets by altering electronic distributions through further derivatization. Additionally, the ethyl chain extending from the amide nitrogen provides a flexible linker that can be modified to improve metabolic stability or target specificity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide for potential bioactivity. Molecular docking studies can predict how this molecule might interact with specific proteins or enzymes involved in disease pathways. These predictions are crucial for guiding experimental efforts and prioritizing compounds for further testing.

In vitro studies have begun to explore the biological profile of 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide. Initial results suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention. For example, the sulfanyl group could interact with cysteine residues in target proteins known to be involved in inflammatory responses or cell signaling pathways. Further experiments are needed to confirm these findings and elucidate the precise mechanisms of action.

The pharmaceutical industry has long valued molecules with complex structures that offer multiple interaction points with biological targets. Such compounds often exhibit higher affinity and selectivity compared to simpler molecules. 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide fits this criterion well due to its multifaceted structural features.

Synthetic routes to 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide have been explored using advanced organic synthesis techniques. Key steps involve constructing the benzamide core followed by sequential functionalization at various positions on the aromatic ring and extending the chain with appropriate substituents. These synthetic strategies highlight the compound's synthetic accessibility despite its complexity.

The potential applications of 3,4,5-trimethoxy-N-(2-{5-(4-methylphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide extend beyond traditional drug development scenarios. Its unique structure makes it suitable for use as an intermediate in synthesizing more complex molecules or as a tool compound for studying enzyme mechanisms and protein-ligand interactions.

As research continues into novel pharmacological entities, 897454-85-2 will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies. The combination of computational modeling with experimental validation offers a powerful approach to uncovering the full potential of this compound.